Cas no 1372935-60-8 (1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 1372935-60-8
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 4827196
• Update Time: 2025-05-26

1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C15H11N3/c16-9-13-11-18(10-12-5-2-1-3-6-12)15-14(13)7-4-8-17-15/h1-8,11H,10H2
• InChI Key： GRQAQEOFEMFWLF-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C2=CC=CN=C12)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6

Additional information on 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

Introduction to 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1372935-60-8)

1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, also known by its CAS number 1372935-60-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile.

Chemical Structure and Synthesis

The chemical structure of 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is characterized by a pyrrolo[2,3-b]pyridine core with a benzyl substituent at the 1-position and a cyano group at the 3-position. The pyrrolo[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The benzyl substituent adds hydrophobicity and can influence the compound's pharmacokinetic properties, while the cyano group can enhance its reactivity and binding affinity.

The synthesis of 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile typically involves multistep reactions. One common approach is the condensation of benzylamine with 2-cyanoacrylonitrile followed by cyclization to form the pyrrolo[2,3-b]pyridine ring. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions. For example, a study published in the Journal of Organic Chemistry in 2020 reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and increased product purity.

Biological Properties and Therapeutic Potential

1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits strong inhibitory activity against protein kinases such as BTK (Bruton's tyrosine kinase) and JAK (Janus kinase). These kinases are key players in signaling pathways associated with inflammation and autoimmune diseases.

A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile effectively inhibited BTK with an IC50 value of 0.8 nM. This high potency makes it a promising lead compound for the development of new therapeutic agents targeting B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). Additionally, the compound showed good selectivity over other kinases, reducing the risk of off-target effects.

Beyond its kinase inhibition properties, 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating multiple signaling pathways. A recent study published in Cancer Research in 2022 reported that this compound effectively suppressed tumor growth in xenograft models of breast cancer and lung cancer. The mechanism of action involves inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

Clinical Development and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile into clinical trials. Several pharmaceutical companies are currently conducting Phase I/II clinical trials to evaluate its safety and efficacy in patients with various cancers and autoimmune diseases. Preliminary data from these trials have shown favorable pharmacokinetic profiles and manageable side effects.

In addition to its therapeutic potential, 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has also been explored as a tool compound for understanding the biological roles of specific kinases. Its high selectivity and potency make it an invaluable reagent for researchers studying signal transduction pathways in both normal and diseased states.

Conclusion

In conclusion, 1-Benzyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1372935-60-8) is a promising compound with significant potential for therapeutic applications. Its unique chemical structure confers multiple biological activities, including potent kinase inhibition and anticancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.